Cas no 1258639-32-5 (2-(2-methoxyethyl)aminopropanamide hydrochloride)

• Product Name: 2-(2-methoxyethyl)aminopropanamide hydrochloride
• CAS No: 1258639-32-5
• CID: 4582768
• Update Time: 2025-05-20

2-(2-methoxyethyl)aminopropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)amino]propanamide hydrochloride
• 2-(2-methoxyethyl)aminopropanamide hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-methoxyethyl)aminopropanamide hydrochloride

Compound CAS No. 1258639-32-5: 2-(2-Methoxyethyl)aminopropanamide Hydrochloride

The compound with CAS No. 1258639-32-5, known as 2-(2-methoxyethyl)aminopropanamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines an amino group with a methoxyethyl substituent and a propanamide moiety, all of which contribute to its versatile chemical properties.

Recent advancements in chemical synthesis have enabled the efficient production of 2-(2-methoxyethyl)aminopropanamide hydrochloride, making it more accessible for research and industrial applications. Its structure has been extensively studied, revealing its potential as a building block in the development of bioactive molecules. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability under various experimental conditions.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of peptide-based drugs. Researchers have demonstrated that 2-(2-methoxyethyl)aminopropanamide hydrochloride can serve as a versatile linker in peptide coupling reactions, facilitating the construction of complex molecular architectures with high precision. This capability has been highlighted in several recent studies, where the compound was employed to synthesize bioactive peptides with potential therapeutic applications.

In addition to its role in peptide synthesis, CAS No. 1258639-32-5 has also been explored for its potential in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been reported in multiple scientific journals, showcasing its utility in asymmetric catalysis and enantioselective synthesis. These findings underscore the compound's versatility and its growing importance in modern organic chemistry.

The chemical properties of 2-(2-methoxyethyl)aminopropanamide hydrochloride are further enhanced by its ability to participate in various functional group transformations. For instance, its amino group can be readily alkylated or acylated, enabling the creation of derivatives with tailored functionalities. This adaptability makes it an invaluable tool for chemists working on diverse projects ranging from drug discovery to material science.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and stereochemistry, which are critical for ensuring the accuracy of synthetic procedures and quality control measures.

In terms of safety and handling, CAS No. 1258639-32-5 is classified as a non-hazardous chemical under standard laboratory conditions. However, it is recommended to follow standard safety protocols when working with this compound to minimize exposure risks and ensure optimal experimental outcomes.

Looking ahead, the continued exploration of 2-(2-methoxyethyl)aminopropanamide hydrochloride is expected to yield further breakthroughs in its application across various scientific domains. Its unique combination of structural features and functional versatility positions it as a key player in the ongoing evolution of chemical synthesis and drug development.